Cas no 2228422-57-7 (1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid)
2228422-57-7 structure
Product Name:1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid
CAS No:2228422-57-7
MF:C11H18F2O2
MW:220.256230831146
CID:5750032
PubChem ID:165837578
Update Time:2023-11-14
1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2228422-57-7
- EN300-1957999
- 1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
- 1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid
-
- Inchi: 1S/C11H18F2O2/c1-2-3-4-10(9(14)15)5-7-11(12,13)8-6-10/h2-8H2,1H3,(H,14,15)
- InChI Key: NFGIPZVLYFUKNM-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(=O)O)(CCCC)CC1)F
Computed Properties
- Exact Mass: 220.12748614g/mol
- Monoisotopic Mass: 220.12748614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957999-0.05g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1957999-0.1g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1957999-0.25g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1957999-0.5g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1957999-1.0g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1957999-2.5g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1957999-5.0g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1957999-10.0g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1957999-1g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1957999-5g |
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid |
2228422-57-7 | 5g |
$2235.0 | 2023-09-17 |
1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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